N-[1-(3-fluorophenyl)ethyl]piperidine-4-carboxamide

• IUPAC Name: N-[1-(3-fluorophenyl)ethyl]piperidine-4-carboxamide
• InChI: InChI=1S/C14H19FN2O/c1-10(12-3-2-4-13(15)9-12)17-14(18)11-5-7-16-8-6-11/h2-4,9-11,16H,5-8H2,1H3,(H,17,18)
• InChI Key: WBSMKUSTZPGLLC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)F)NC(=O)C2CCNCC2
• Molecular Formula: C14H19FN2O
• Molecular Weight: 250.31 g/mol

Description

N-[1-(3-fluorophenyl)ethyl]piperidine-4-carboxamide, commonly known as FEPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various domains. FEPP is a piperidine derivative, which has shown promising results in the treatment of several medical conditions.

Mechanism of Action

The exact mechanism of action of FEPP is not fully understood. However, it is believed that FEPP acts as a dopamine reuptake inhibitor, which increases the levels of dopamine in the brain. Dopamine is a neurotransmitter that plays a crucial role in several physiological processes, including movement, motivation, and reward. By increasing the levels of dopamine in the brain, FEPP may help alleviate the symptoms of Parkinson's disease and other neurological disorders.
Biochemical and Physiological Effects:
FEPP has been shown to have several biochemical and physiological effects. In animal studies, FEPP has been shown to increase dopamine levels in the brain, which may help alleviate the symptoms of Parkinson's disease. FEPP has also been shown to have neuroprotective effects, as it has been shown to protect neurons from oxidative stress and cell death. Additionally, FEPP has been shown to have anxiolytic and antidepressant effects, which may be due to its ability to increase dopamine levels in the brain.

Advantages and Limitations for Lab Experiments

FEPP has several advantages for lab experiments. It is relatively easy to synthesize, and its effects can be easily measured using various techniques, including HPLC and LC-MS. However, FEPP also has several limitations. Its mechanism of action is not fully understood, and its effects may vary depending on the dosage and administration method used.

Future Directions

There are several future directions for research on FEPP. One area of research is the development of FEPP derivatives with improved efficacy and selectivity. Another area of research is the investigation of FEPP's potential use as a neuroprotective agent in the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of FEPP and its effects on different physiological processes.

Synthesis Methods

FEPP can be synthesized using various methods, including reductive amination, amidation, and acylation. The most commonly used method for synthesizing FEPP is reductive amination, which involves the reaction of 3-fluoroacetophenone with piperidine in the presence of a reducing agent such as sodium borohydride. The reaction results in the formation of N-[1-(3-fluorophenyl)ethyl]piperidine-4-carboxamide.

Scientific Research Applications

FEPP has been extensively studied for its potential applications in various domains, including neuroscience, pharmacology, and medicinal chemistry. FEPP has shown promising results in the treatment of several medical conditions, including depression, anxiety, and Parkinson's disease. FEPP has also been studied for its potential use as a neuroprotective agent, as it has been shown to protect neurons from oxidative stress and cell death.